Cas no 1448066-80-5 (1-(4-chlorophenyl)methyl-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea)

• Product Name: 1-(4-chlorophenyl)methyl-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea
• CAS No: 1448066-80-5
• MF: C₁₆H₁₉ClN₄O
• MW: 318.801262140274
• CID: 6268117
• PubChem ID: 71808649
• Update Time: 2025-07-19

1-(4-chlorophenyl)methyl-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea
• 1-(4-chlorobenzyl)-3-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)urea
• F6440-4185
• AKOS024563477
• 1-[(4-CHLOROPHENYL)METHYL]-3-[(5-CYCLOPROPYL-1-METHYLPYRAZOL-3-YL)METHYL]UREA
• 1448066-80-5
• 1-[(4-chlorophenyl)methyl]-3-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]urea

• Inchi： 1S/C16H19ClN4O/c1-21-15(12-4-5-12)8-14(20-21)10-19-16(22)18-9-11-2-6-13(17)7-3-11/h2-3,6-8,12H,4-5,9-10H2,1H3,(H2,18,19,22)
• InChI Key： PWEFPCOUEMTSHZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(NCC1C=C(C2CC2)N(C)N=1)=O

Computed Properties

• Exact Mass: 318.1247389g/mol
• Monoisotopic Mass: 318.1247389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59Ų

Additional information on 1-(4-chlorophenyl)methyl-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea

Chemical Profile of 1-(4-chlorophenyl)methyl-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea (CAS No. 1448066-80-5)

1-(4-chlorophenyl)methyl-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea, identified by its CAS number 1448066-80-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a convergence of structural complexity and functional diversity, making it a subject of intense interest for researchers exploring novel therapeutic interventions.

The core structure of this compound features a methylurea moiety linked to a 4-chlorophenyl group and a 5-cyclopropyl-1-methyl-1H-pyrazole ring system. The presence of the 4-chlorophenyl substituent introduces a region of electronic richness that can modulate interactions with biological targets, while the cyclopropyl group in the pyrazole ring adds steric bulk, influencing both solubility and metabolic stability. These structural elements collectively contribute to the compound's unique pharmacophoric properties.

In recent years, there has been a surge in research focused on developing small molecules that can modulate complex biological pathways. The pyrazole scaffold, in particular, has emerged as a privileged structure in drug discovery due to its ability to engage with a wide range of biological targets, including enzymes and receptors involved in inflammation, metabolism, and cell signaling. The incorporation of a methylurea group into this framework further expands the chemical space available for designing bioactive molecules.

One of the most compelling aspects of 1-(4-chlorophenyl)methyl-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea is its potential as an inhibitor of key enzymes implicated in disease pathogenesis. For instance, studies have suggested that derivatives of the pyrazole urea class may exhibit inhibitory activity against enzymes such as Janus kinases (JAKs), which play critical roles in immune responses and inflammatory diseases. The 4-chlorophenyl moiety is thought to enhance binding affinity by interacting with hydrophobic pockets in the enzyme active site, while the cyclopropyl group helps to fine-tune the molecule's conformational preferences.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the methylurea functionality typically involves condensation reactions between isocyanates or carbodiimides with appropriate nucleophiles. The subsequent functionalization of the pyrazole ring with a 5-cyclopropyl-1-methyl group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to construct such complex molecules with increasing efficiency, paving the way for rapid discovery and optimization.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding potential of 1-(4-chlorophenyl)methyl-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea to various biological targets. These studies often reveal critical interactions between key structural motifs—such as hydrogen bonds formed between the urea nitrogen atoms and aromatic rings—and conserved residues in protein active sites. Such insights guide medicinal chemists in designing analogs with improved potency and selectivity.

The pharmacokinetic properties of this compound are also under scrutiny, as they dictate its suitability for therapeutic applications. Factors such as solubility, permeability, metabolic stability, and excretion pathways must be carefully balanced to ensure efficacy and minimize side effects. Preclinical studies have begun to address these parameters, providing valuable data on how modifications to the core structure can influence drug-like characteristics.

One notable area of investigation has been the exploration of this compound's effects on inflammatory pathways. Pyrazole derivatives have shown promise in modulating cytokine production and immune cell function, making them attractive candidates for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The presence of both polar (methylurea) and non-polar (chlorophenyl, cyclopropyl) regions enhances its ability to interact with diverse biological systems.

In conclusion, 1-(4-chlorophenyl)methyl-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea (CAS No. 1448066-80-5) exemplifies the innovative spirit driving modern drug discovery efforts. Its intricate architecture offers a rich foundation for exploring new therapeutic modalities, particularly in areas where modulation of enzyme activity or immune responses is desired. As research continues to uncover new biological functions associated with this scaffold, it is likely that compounds like this will play an increasingly pivotal role in addressing unmet medical needs.